4-butoxy-N-(2-(3-chlorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 4-butoxy-N-[2-(3-chlorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C22H22ClN3O3S/c1-2-3-11-29-18-9-7-15(8-10-18)22(27)24-21-19-13-30(28)14-20(19)25-26(21)17-6-4-5-16(23)12-17/h4-10,12H,2-3,11,13-14H2,1H3,(H,24,27)
• InChI Key: YFCSLLSSMJUOMN-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=C3CS(=O)CC3=NN2C4=CC(=CC=C4)Cl
• Molecular Formula: C22H22ClN3O3S
• Molecular Weight: 443.9 g/mol

Description

4-butoxy-N-(2-(3-chlorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C22H22ClN3O3S and its molecular weight is 443.95. The purity is usually 95%.
BenchChem offers high-quality 4-butoxy-N-(2-(3-chlorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-butoxy-N-(2-(3-chlorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Molecular Structure

Research in synthetic chemistry often explores the synthesis and characterization of novel compounds with potential applications in drug development and materials science. For example, studies on the synthesis of novel pyrazole derivatives have shown their potential in creating substances with significant biological activities. These compounds are characterized using a variety of techniques including X-ray crystallography, FT-IR, NMR, and mass spectrometry to determine their molecular structures and the nature of their intermolecular interactions (Kumara et al., 2018). Similarly, research on thiosemicarbazide derivatives as building blocks for synthesizing heterocyclic compounds has highlighted the versatility of these structures in producing compounds with antimicrobial activities (Elmagd et al., 2017).

Biological Activities

Several studies have focused on the biological activities of benzamide derivatives and related compounds. These activities range from antimicrobial to antitubercular effects, suggesting that analogs of the compound could have potential applications in treating various diseases. For instance, N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives have shown promising antitubercular activities against Mycobacterium tuberculosis, highlighting the therapeutic potential of pyrazole-based compounds (Nayak et al., 2016).

Material Science Applications

Compounds with unique molecular structures are also explored for their applications in material sciences, such as the development of organic electroluminescent compounds for use in electronic displays. The synthesis and optimization of such compounds involve understanding their molecular interactions and stability under various conditions (Shi Juan-ling, 2006).